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Introduction

3-Chloro-4-methoxybenzenemethanamine, also known as 3-chloro-4-methoxybenzylamine,
is a key chemical intermediate primarily utilized in the synthesis of active pharmaceutical
ingredients (APIs). Its most notable application is in the production of Avanafil, a
phosphodiesterase type 5 (PDES5) inhibitor used for the treatment of erectile dysfunction.[1][2]
This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Chloro-4-methoxybenzenemethanamine, detailed experimental protocols for
its application in the synthesis of Avanafil, and an in-depth look at the associated biological
signaling pathways.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Chloro-4-methoxybenzenemethanamine is
presented in the table below. This information has been compiled from various chemical
suppliers and databases.
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Property Value Source
CAS Number 115514-77-7 [3][4][5]
Molecular Formula CsH10CINO [3B1141[5]
Molecular Weight 171.62 g/mol [31[5]
Boiling Point 263.5 °C at 760 mmHg [31[6]
Density 1.18 g/cm3 [3][6]
Flash Point 113.2°C [3]
Refractive Index 1.549 [3]

pKa 9.01 + 0.10 (Predicted) [31[7]
Form Solid [8]
_ _ 250-255 °C (hydrochloride
Melting Point [8]
salt)
3 Chloroform (Slightly), Methanol
Solubility [7]

(Slightly)

Storage Temperature

2-8°C, protect from light

[719]

Experimental Protocols

The primary application of 3-Chloro-4-methoxybenzenemethanamine is as a crucial building

block in the synthesis of Avanafil. The following is a generalized experimental protocol for a key

step in this synthesis, derived from publicly available patent literature.

Synthesis of Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylsulfanyl)pyrimidine-5-

carboxylate

This procedure outlines the nucleophilic substitution reaction between ethyl 4-chloro-2-

(methylsulfanyl)pyrimidine-5-carboxylate and 3-chloro-4-methoxybenzenemethanamine.

Materials:
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Ethyl 4-chloro-2-(methylsulfanyl)pyrimidine-5-carboxylate
3-Chloro-4-methoxybenzenemethanamine[10]
Methylene dichloride (DCM)

Water

Sodium carbonate

Tetrabutylammonium bromide

Procedure:

To a reaction vessel containing 600 mL of methylene dichloride, add 100 g of ethyl 4-chloro-
2-(methylsulfanyl)pyrimidine-5-carboxylate and 91.2 g of 3-chloro-4-
methoxybenzenemethanamine.[10]

Stir the mixture and add 500 mL of water, 48 g of sodium carbonate, and 1 g of
tetrabutylammonium bromide.[10]

Maintain the reaction mixture at a temperature of 25-30°C overnight with continuous stirring.
[10]

After the reaction is complete, as monitored by a suitable analytical method such as thin-
layer chromatography (TLC) or high-performance liquid chromatography (HPLC), separate
the organic (methylene dichloride) layer.

Wash the organic layer with water to remove any remaining water-soluble impurities.

Evaporate the methylene dichloride under reduced pressure to yield the crude product, ethyl
4-[(3-chloro-4-methoxybenzyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate.[10]

Further purification can be achieved through recrystallization or column chromatography to
achieve the desired purity.

Mandatory Visualizations
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Synthesis of Avanafil Intermediate

The following diagram illustrates a key step in the synthesis of an Avanafil intermediate,
highlighting the role of 3-Chloro-4-methoxybenzenemethanamine.

Ethyl 4-chloro-2-(methylsulfanyl)

o 3-Chloro-4-methoxybenzenemethanamine
pyrimidine-5-carboxylate

Nucleophilic Substitution

ntermediate Formation

Ethyl 4-[(3-chloro-4-methoxybenzyl)amino]-
2-(methylsulfanyl)pyrimidine-5-carboxylate

Further Steps

(Oxidation, Amidation, etc.)

Avanafil

Click to download full resolution via product page

A simplified workflow for the synthesis of Avanafil.

Signaling Pathway of Avanatfil

Avanafil functions as a phosphodiesterase type 5 (PDES) inhibitor. The diagram below
illustrates the nitric oxide (NO)/cyclic guanosine monophosphate (cGMP) signaling pathway

and the mechanism of action of Avanafil.
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Mechanism of action of Avanafil via PDES5 inhibition.

Conclusion

3-Chloro-4-methoxybenzenemethanamine is a vital intermediate in modern pharmaceutical

synthesis, particularly for the production of Avanafil. Understanding its chemical properties,
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synthesis applications, and the biological pathways of the final drug product is essential for
researchers and professionals in the field of drug development. This guide provides a
foundational understanding to support further research and development activities. During
sexual arousal, nitric oxide (NO) is released, which activates guanylate cyclase to produce
cyclic guanosine monophosphate (cGMP).[11][12] Increased levels of cGMP lead to smooth
muscle relaxation and vasodilation, resulting in an erection.[11][12] Avanalfil, by inhibiting
PDEDS5, prevents the degradation of cGMP, thereby enhancing and prolonging the erectile
response.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b050188#3-chloro-4-
methoxybenzenemethanamine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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